Cas no 2103924-75-8 (1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2103924-75-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5617457
• PubChem ID: 165922356
• Update Time: 2025-06-09

1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2936608
• 1-acetyl-2-ethylpyrrolidine-3-carboxylic acid
• 2103924-75-8
• 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H15NO3/c1-3-8-7(9(12)13)4-5-10(8)6(2)11/h7-8H,3-5H2,1-2H3,(H,12,13)
• InChI Key： SKIRPEBZDPSHJA-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C)=O)C1CC)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid

Introduction to 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid (CAS No. 2103924-75-8)

1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid, identified by the chemical formula CAS No. 2103924-75-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a pyrrolidine core substituted with an acetyl group at the 1-position and an ethyl group at the 2-position, alongside a carboxylic acid functionality at the 3-position. Such structural motifs are often explored for their pharmacological properties, including interactions with biological targets and potential therapeutic effects.

The synthesis of 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as pyrrolidine derivatives. The introduction of the acetyl group and ethyl substituents requires careful selection of reagents and conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and transition-metal-catalyzed reactions, have been employed to optimize the synthetic route. These approaches not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

Recent research has highlighted the importance of 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid in drug discovery efforts. The pyrrolidine scaffold is a common motif in bioactive molecules, exhibiting diverse biological activities ranging from antimicrobial to anti-inflammatory effects. The presence of both acetyl and ethyl groups in this compound suggests potential interactions with enzymes and receptors, which are critical for drug efficacy. Studies have demonstrated that modifications at the 1, 2, and 3 positions of the pyrrolidine ring can significantly influence its pharmacokinetic properties, making it a valuable scaffold for designing novel therapeutic agents.

In particular, the carboxylic acid moiety in 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid offers opportunities for further functionalization, enabling the attachment of other pharmacophores or bioactive groups. This flexibility is particularly useful in designing prodrugs or conjugates that enhance drug delivery or target specificity. The compound’s ability to undergo various chemical transformations makes it a versatile building block in medicinal chemistry libraries. High-throughput screening (HTS) approaches have been utilized to identify derivatives of this compound with enhanced biological activity, providing a rational basis for drug development.

The pharmacological profile of 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid has been investigated in several preclinical studies. These studies have focused on its potential effects on key biological pathways, including neurotransmitter systems and inflammatory responses. Preliminary results suggest that this compound may exhibit modulatory activity on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in pain signaling and inflammation. Additionally, its interactions with G-protein coupled receptors (GPCRs) have been explored, as these receptors play a crucial role in mediating various physiological processes.

The structural features of 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid also make it an interesting candidate for developing enzyme inhibitors or modulators. The acetyl group at the 1-position can participate in hydrogen bonding or hydrophobic interactions with target proteins, while the ethyl group at the 2-position can influence solubility and metabolic stability. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been employed to predict binding affinities and understand binding mechanisms. These computational studies provide valuable insights into optimizing lead compounds for better pharmacological performance.

Industrial applications of 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid are also emerging, particularly in the field of agrochemicals where similar heterocyclic compounds are used as intermediates in pesticide formulations. The compound’s stability under various environmental conditions makes it suitable for use in formulations that require prolonged activity. Furthermore, its biodegradability profile aligns with green chemistry principles, reducing environmental impact during production and application.

Future research directions for 1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid include exploring its role in complex biological systems through integrated omics approaches such as genomics, proteomics, and metabolomics. These studies can provide a comprehensive understanding of how this compound interacts with multiple targets within cells or organisms. Additionally, investigating its potential as an adjuvant or synergistic agent alongside existing therapeutics could open new therapeutic avenues.

In conclusion,1-Acetyl-2-ethylpyrrolidine-3-carboxylic acid (CAS No. 2103924-75-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications and biological interactions, making it a valuable scaffold for drug discovery efforts. Continued exploration of its pharmacological properties and synthetic methodologies will further enhance its utility in developing novel therapeutic agents.